Cas no 89435-53-0 (2,4,6,8-Nonatetraenal, 3,7-dimethyl-, (E,E,E)-)

• Product name: 2,4,6,8-Nonatetraenal, 3,7-dimethyl-, (E,E,E)-
• CAS No: 89435-53-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 600908
• PubChem ID: 53861705

2,4,6,8-Nonatetraenal, 3,7-dimethyl-, (E,E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Nonatetraenal, 3,7-dimethyl-, (E,E,E)-
• 3,7-dimethylnona-2,4,6,8-tetraenal
• 89435-53-0
• DTXSID30707212

• Inchi： InChI=1S/C11H14O/c1-4-10(2)6-5-7-11(3)8-9-12/h4-9H,1H2,2-3H3
• InChI Key： GWXUVSAILLESNB-UHFFFAOYSA-N
• SMILES： CC(=CC=CC(=CC=O)C)C=C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų